Cas no 2228191-40-8 ({1-3-(morpholin-4-yl)propylcyclopropyl}methanamine)

• Product Name: {1-3-(morpholin-4-yl)propylcyclopropyl}methanamine
• CAS No: 2228191-40-8
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 6220989
• PubChem ID: 165852871
• Update Time: 2025-10-20

{1-3-(morpholin-4-yl)propylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-3-(morpholin-4-yl)propylcyclopropyl}methanamine
• {1-[3-(morpholin-4-yl)propyl]cyclopropyl}methanamine
• 2228191-40-8
• EN300-1788073

• Inchi： 1S/C11H22N2O/c12-10-11(3-4-11)2-1-5-13-6-8-14-9-7-13/h1-10,12H2
• InChI Key： SDLCUIPICFDJEO-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCC1(CN)CC1

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.5Ų

Additional information on {1-3-(morpholin-4-yl)propylcyclopropyl}methanamine

Comprehensive Overview of {1-3-(morpholin-4-yl)propylcyclopropyl}methanamine (CAS No. 2228191-40-8)

The compound {1-3-(morpholin-4-yl)propylcyclopropyl}methanamine (CAS No. 2228191-40-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropyl ring and a morpholine moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a building block for synthesizing novel therapeutic agents, given its ability to modulate biological pathways.

In recent years, the demand for high-purity and custom-synthesized compounds like {1-3-(morpholin-4-yl)propylcyclopropyl}methanamine has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's structural versatility allows it to be incorporated into larger molecules, enhancing their pharmacokinetic properties. For instance, its amine group can facilitate conjugation with other functional groups, making it invaluable in bioconjugation and proteomics research.

One of the most frequently asked questions about {1-3-(morpholin-4-yl)propylcyclopropyl}methanamine is its role in neurological research. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors, offering potential applications in treating neurodegenerative diseases. Additionally, its low toxicity profile and high stability under physiological conditions make it a preferred choice for in vivo studies.

The synthesis of {1-3-(morpholin-4-yl)propylcyclopropyl}methanamine involves multi-step organic reactions, often requiring catalysts and controlled conditions to achieve optimal yields. Researchers emphasize the importance of chiral purity when producing this compound, as enantiomeric forms can exhibit vastly different biological activities. This aspect is critical for pharmaceutical development, where even minor impurities can impact drug efficacy and safety.

Another area of interest is the compound's potential in green chemistry. With growing emphasis on sustainable synthesis, scientists are exploring eco-friendly methods to produce {1-3-(morpholin-4-yl)propylcyclopropyl}methanamine without compromising yield or purity. Techniques such as microwave-assisted synthesis and flow chemistry are being investigated to reduce waste and energy consumption.

In the context of material science, {1-3-(morpholin-4-yl)propylcyclopropyl}methanamine has shown promise as a crosslinking agent for polymers. Its ability to form stable bonds with other molecules makes it suitable for creating high-performance materials with enhanced mechanical and thermal properties. This application is particularly relevant in industries such as aerospace and electronics, where durable and lightweight materials are in high demand.

As the scientific community continues to explore the potential of {1-3-(morpholin-4-yl)propylcyclopropyl}methanamine, its relevance in cutting-edge research is expected to grow. Whether in drug discovery, material engineering, or sustainable chemistry, this compound exemplifies the intersection of innovation and practicality. For researchers seeking reliable sources, it is essential to partner with reputable suppliers who can provide certified and well-characterized batches of this compound.